Cas no 1159825-73-6 (1-(4-Fluorophenyl)but-3-enylamine hcl)

• Product Name: 1-(4-Fluorophenyl)but-3-enylamine hcl
• CAS No: 1159825-73-6
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5041676
• PubChem ID: 53414072
• Update Time: 2025-11-07

1-(4-Fluorophenyl)but-3-enylamine hcl Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)BUT-3-ENYLAMINE HCL
• AK172736
• SB44377
• 1-(4-Fluorophenyl)but-3-enylamine hydrochloride
• 1159825-73-6
• 1-(4-Fluoro-phenyl)-but-3-enylamine HCl
• 1-(4-FLUOROPHENYL)BUT-3-ENYLAMINEHCL
• 1-(4-fluorophenyl)but-3-en-1-amine hydrochloride
• BS-45013
• 1-(4-fluorophenyl)but-3-en-1-amine;hydrochloride
• CS-0161920
• 1-(4-Fluorophenyl)but-3-enylamine hcl

• Inchi： 1S/C10H12FN.ClH/c1-2-3-10(12)8-4-6-9(11)7-5-8;/h2,4-7,10H,1,3,12H2;1H
• InChI Key： TXYCZYDHHPXNIK-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(CC=C)N

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes